Cas no 1342568-51-7 (1-(2,2-Difluoroethyl)pyrrolidin-3-ol)

• Product Name: 1-(2,2-Difluoroethyl)pyrrolidin-3-ol
• CAS No: 1342568-51-7
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 5240979
• Update Time: 2026-03-08

1-(2,2-Difluoroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)pyrrolidin-3-ol
• 1-(2,2-Difluoroethyl)pyrrolidin-3-ol

• Inchi： 1S/C6H11F2NO/c7-6(8)4-9-2-1-5(10)3-9/h5-6,10H,1-4H2
• InChI Key： GLSFKVZLDBCSSQ-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2,2-Difluoroethyl)pyrrolidin-3-ol

Introduction to 1-(2,2-Difluoroethyl)pyrrolidin-3-ol (CAS No. 1342568-51-7) and Its Emerging Applications in Chemical Biology

1-(2,2-Difluoroethyl)pyrrolidin-3-ol, identified by the chemical identifier CAS No. 1342568-51-7, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising characteristics for use in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-(2,2-Difluoroethyl)pyrrolidin-3-ol incorporates a fluorinated side chain, which is a key feature contributing to its biological activity. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, thereby influencing their interactions with biological targets. In this context, the presence of two fluorine atoms at the 2,2-difluoroethyl position enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of fluorinated pyrrolidines as scaffolds for developing small-molecule inhibitors. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that compounds with similar structural motifs can exhibit potent activity against enzymes involved in cancer metabolism. Specifically, derivatives of pyrrolidine have shown promise in inhibiting enzymes like pyruvate kinase M2 (PKM2), which plays a critical role in tumor metabolism.

The fluorine atoms in 1-(2,2-Difluoroethyl)pyrrolidin-3-ol not only improve the compound's pharmacokinetic profile but also enhance its binding affinity to biological targets. This is attributed to the ability of fluorine to engage in favorable interactions with hydrogen bond donors and acceptors, as well as its role in stabilizing the transition state of enzyme-substrate complexes. Such properties make this compound a valuable tool for designing next-generation drugs with improved efficacy and selectivity.

In addition to its potential applications in oncology, 1-(2,2-Difluoroethyl)pyrrolidin-3-ol has been explored for its neuroprotective effects. Emerging research suggests that fluorinated pyrrolidines may modulate neurotransmitter systems involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that compounds with structural analogs to 1-(2,2-Difluoroethyl)pyrrolidin-3-ol can attenuate oxidative stress and inflammation pathways associated with these conditions.

The synthesis of 1-(2,2-Difluoroethyl)pyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into optimizing similar structures for future drug development.

The pharmacological profile of 1-(2,2-Difluoroethyl)pyrrolidin-3-ol has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific amino acid residues within target proteins, suggesting potential mechanisms of action. Additionally, in vitro assays have demonstrated its ability to modulate key signaling pathways relevant to disease progression.

As interest in fluorinated compounds continues to grow across various therapeutic areas, 1-(2,2-Difluoroethyl)pyrrolidin-3-ol represents an important example of how structural modifications can lead to novel bioactive molecules. Its unique combination of lipophilicity, metabolic stability, and biological activity positions it as a promising candidate for further exploration in preclinical and clinical studies.

The future development of drugs based on structures similar to 1-(2,2-Difluoroethyl)pyrrolidin-3-ol will likely benefit from interdisciplinary approaches integrating synthetic chemistry, computational biology, and pharmacology. By leveraging cutting-edge technologies and collaborative research efforts, scientists can accelerate the discovery and optimization of new therapeutic agents that address unmet medical needs.